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Abstract
DPM-1001 is a novel, orally bioavailable small molecule that has demonstrated potent and

highly selective copper chelation properties.[1][2][3] Developed as a potential therapeutic for

Wilson's disease, a genetic disorder characterized by toxic copper accumulation, DPM-1001
has shown promise in preclinical studies by effectively reducing copper levels in key organs

and mitigating associated cellular damage.[1][2][3][4] This technical guide provides a

comprehensive overview of the copper chelation characteristics of DPM-1001, including its

binding affinity, selectivity, and mechanism of action, supported by quantitative data from key

experiments and detailed methodologies.

Introduction to DPM-1001
DPM-1001, chemically identified as methyl 4-[7-hydroxy-10,13-dimethyl-3-({4-[(pyridin-2-

ylmethyl)amino]butyl}amino)hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate, is

a dual-function molecule, acting as both a protein tyrosine phosphatase 1B (PTP1B) inhibitor

and a copper chelator.[1][2][3][4][5] Its development for Wilson's disease stems from its
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remarkable ability to specifically bind and remove excess copper, addressing the root cause of

the pathology.[1][2][3] Preclinical evidence suggests DPM-1001 can cross the blood-brain

barrier, a significant advantage for treating the neurological symptoms of Wilson's disease.[6]

Copper Chelation Properties of DPM-1001
Binding Affinity and Selectivity
DPM-1001 exhibits a high binding affinity for copper. In vitro binding assays using radiolabeled

copper (⁶⁴Cu) have determined its dissociation constant (Kd) to be approximately 57 nM.

Another study reported a Kd of 75 nM. This strong affinity underscores its potential for effective

copper sequestration.

A key feature of DPM-1001 is its exceptional selectivity for copper over other physiologically

relevant metal ions. Electrospray ionization mass spectrometry (ESI-MS) analysis revealed that

DPM-1001 forms a complex with copper but not with a panel of other metals, including silver,

which is isoelectronic with Cu⁺.[7] This high selectivity is attributed to its unique chemical

structure, where the N¹-(pyridin-2-ylmethyl)butane-1,4-diamine "tail" is responsible for copper

chelation, and the steroid moiety confers specificity.[2][7] This specificity is a significant

advantage over broader metal chelators, which can lead to off-target effects and depletion of

essential minerals.[1][2][3][7]

Table 1: Quantitative Data on DPM-1001 Copper Chelation

Parameter Value Method Reference

Binding Affinity (Kd) 57 nM
Radiolabeled Copper

(⁶⁴Cu) Binding Assay
[2]

75 nM
Radiolabeled Copper

(⁶⁴Cu) Binding Assay
[1]

Metal Selectivity
Highly selective for

Copper

Electrospray

Ionization Mass

Spectrometry (ESI-

MS)

[1]

In Vitro Efficacy
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The copper chelation activity of DPM-1001 translates to protective effects in cellular models of

copper overload. In studies using HepG2 cells with silenced ATP7B (the gene mutated in

Wilson's disease), DPM-1001 demonstrated a significant ability to improve cell viability in the

presence of high copper concentrations.[7] Similar protective effects were observed in

fibroblasts derived from Wilson's disease patients, highlighting its potential to counteract

copper-induced cytotoxicity.[1][2][3]

Table 2: In Vitro Efficacy of DPM-1001

Cell Line
Experimental
Condition

Outcome Reference

HepG2 (ATP7B

knockdown)

Exposure to >0.5 mM

Copper

DPM-1001 pre-

incubation improved

cell survival to >20%

[7]

Wilson's Disease

Patient Fibroblasts

Exposure to high

copper concentrations

DPM-1001 inhibited

copper-induced cell

death

[1]

In Vivo Efficacy in a Preclinical Model
The therapeutic potential of DPM-1001 has been evaluated in the toxic milk mouse model, a

well-established animal model for Wilson's disease that exhibits copper accumulation in the

liver and brain.[1][2][3] Oral administration of DPM-1001 to these mice led to a significant

reduction in copper levels in both the liver and the brain.[1][2][3] The excess copper is primarily

excreted through the feces.[1][2]

Table 3: In Vivo Efficacy of DPM-1001 in the Toxic Milk Mouse Model
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Organ Treatment Result Method Reference

Liver DPM-1001

Significant

reduction in

copper levels

Inductively

Coupled Plasma

Mass

Spectrometry

(ICP-MS)

[8]

Brain DPM-1001

Significant

reduction in

copper levels

Inductively

Coupled Plasma

Mass

Spectrometry

(ICP-MS)

[8]

Experimental Protocols
Electrospray Ionization Mass Spectrometry (ESI-MS) for
Metal Binding

Objective: To assess the selectivity of DPM-1001 for copper over other metal ions.

Procedure:

A solution of DPM-1001 (e.g., 1 mM) is prepared.

The DPM-1001 solution is incubated with a panel of metal salts (e.g., 8 mM), including

CuSO₄ and salts of other metals like silver.

The mixture is subjected to ESI-MS analysis.

The resulting mass spectra are analyzed for peaks corresponding to the free compound

and its metal-bound forms. The presence of a peak corresponding to the [DPM-1001 +

Cu]²⁺ complex and the absence of peaks for other metal complexes indicate selectivity for

copper.[1]

Cell Viability Assay for Copper-Induced Cytotoxicity
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Objective: To determine the protective effect of DPM-1001 against copper-induced cell

death.

Procedure:

Cells (e.g., HepG2 with ATP7B knockdown or Wilson's disease patient fibroblasts) are

seeded in multi-well plates.

Cells are pre-incubated with DPM-1001 (e.g., 2 µM) for a specified period (e.g., 1 hour).[1]

Increasing concentrations of copper are added to the cell cultures.

After an incubation period, cell viability is assessed using a standard method such as the

MTT assay or by direct cell counting.

The survival of cells pre-treated with DPM-1001 is compared to that of untreated cells to

determine the protective effect.[7]

In Vivo Studies in the Toxic Milk Mouse Model
Objective: To evaluate the efficacy of DPM-1001 in reducing tissue copper levels in an

animal model of Wilson's disease.

Animal Model: C3He-Atp7btx-j mice (toxic milk mice) obtained from a reputable supplier

(e.g., The Jackson Laboratory).[1]

Procedure:

Male mice (e.g., 6-8 weeks of age) are used for the study.

Mice are administered DPM-1001 either orally or via intraperitoneal injection.

A control group receives a vehicle (e.g., saline).

After a defined treatment period, mice are euthanized, and organs (liver and brain) are

harvested.
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Tissue copper levels are quantified using Inductively Coupled Plasma Mass Spectrometry

(ICP-MS).

Copper levels in the DPM-1001-treated group are compared to those in the control group

to determine the extent of copper reduction.[8]

Visualizations
Signaling Pathway: Copper Homeostasis and Wilson's
Disease
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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